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Tivozanib VEGFR Inhibitor Profile

Parameter Value Context /| Notes

VEGFR2 16 nM Derived from biochemical kinase activity assay [1].
(KDR) ICso

VEGFR1 ICso Not specified Information not found in current search results.
VEGFR3 ICso Not specified Information not found in current search results.
Primary VEGFR1, VEGFR2, Based on its known inhibitory profile [2].

Targets VEGFR3, PDGFRa/B, c-KIT

Selectivity High for VEGFR family Described as a selective inhibitor with a narrow

inhibitory profile focused on the VEGFR family [2].

Experimental Protocol for VEGFR2 ICso Determination

The ICso value of 16 nM for VEGFR?2 was established through a biochemical analysis of kinase activity in
a 2023 comparative study. The key methodological details are as follows [1]:
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e Assay Type: Biochemical kinase inhibition assay.

e Enzyme: Recombinant cytoplasmic domain of VEGFR2 (amino acid residue 790 to 1356).

¢ Kinase Panel: Selectivity was assessed against a panel of 270 kinases to determine residual kinase
activity.

¢ Reference Compounds: The study compared rivoceranib to 10 FDA-approved kinase inhibitors with
known VEGFR2 activity, including tivozanib.

o Data Analysis: ICso values were calculated from the kinase activity data.

This methodology provides a direct and comparable measure of Tivezanib's potency against VEGFR?2 in a

controlled biochemical system.

Tivozanib's Role in the VEGF/VEGFR Signaling
Pathway

Tivoezanib acts intracellularly to inhibit the kinase activity of VEGFRs. The following diagram illustrates the

signaling pathway it targets.
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Tivozanib inhibits angiogenesis by blocking VEGFR tyrosine kinase activity and downstream signaling [3]

[4] [5].

Interpretation and Next Steps for Researchers

The provided ICso of 16 nM confirms Tivezanib as a highly potent VEGFR2 inhibitor. Its classification

as a selective, second-generation VEGFR inhibitor suggests that while it primarily targets VEGFRs, the
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exact potency across all three isoforms (VEGFR1-3) from a single, controlled experiment is not publicly

detailed in the searched literature [2].

For a complete pharmacological profile, you may need to consult:

e Original patent documents for Tivozanib
e Technical data sheets from the manufacturer
e Earlier primary research articles from its initial development phase

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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